Cas no 316381-49-4 (1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-)

1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)- structure
316381-49-4 structure
Product Name:1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-
CAS No:316381-49-4
MF:C27H29N5
MW:423.552665472031
CID:1448062
Update Time:2024-08-25

1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-
    • 1,2-Ethanediamine, N1-(phenylmethyl)-N1,N2,N2-tris(2-pyridinylmethyl)-
    • Inchi: 1S/C27H29N5/c1-2-10-24(11-3-1)20-31(21-25-12-4-7-15-28-25)18-19-32(22-26-13-5-8-16-29-26)23-27-14-6-9-17-30-27/h1-17H,18-23H2
    • InChI Key: XFPQKNUNOWTQHH-UHFFFAOYSA-N
    • SMILES: C(N(CC1=CC=CC=C1)CC1=NC=CC=C1)CN(CC1=NC=CC=C1)CC1=NC=CC=C1

Computed Properties

  • Exact Mass: 423.24257

Experimental Properties

  • Density: 1.161±0.06 g/cm3(Predicted)
  • Boiling Point: 536.6±45.0 °C(Predicted)
  • PSA: 45.15
  • pka: 5.38±0.50(Predicted)
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